Cas no 942282-40-8 (2-(4-bromo-3-fluorophenyl)acetic acid)

2-(4-bromo-3-fluorophenyl)acetic acid structure

942282-40-8 structure

Product Name:2-(4-bromo-3-fluorophenyl)acetic acid

CAS No:942282-40-8

MF:C₈H₆BrFO₂

MW:233.034445285797

MDL:MFCD12756200

CID:838789

PubChem ID:53434870

Update Time:2024-10-25

2-(4-bromo-3-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-3-fluorophenylacetic acid
- 4-bromo-3-fluoro-Benzeneacetic acid
- benzeneacetic acid, 4-bromo-3-fluoro-
- 4-Bromo-3-fluorobenzeneacetic acid (ACI)
- 2-(4-Bromo-3-fluorophenyl)acetic acid
- PSICSVFGBAGWMZ-UHFFFAOYSA-N
- STL555216
- CS-W003835
- 4-Bromo-3-fluorophenylaceticacid
- PB43916
- SCHEMBL3511925
- 4-Bromo-3-fluorophenyl acetic acid
- EN300-113669
- TS-03303
- AU-004/43508009
- (4-bromo-3-fluorophenyl)acetic acid
- 942282-40-8
- BBL101420
- DTXSID80700713
- SY021396
- AKOS005258760
- J-514723
- Z1269111454
- MFCD12756200
- 2-(4-bromo-3-fluorophenyl)acetic acid
- MDL： MFCD12756200
- Inchi： 1S/C8H6BrFO2/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3H,4H2,(H,11,12)
- InChI Key： PSICSVFGBAGWMZ-UHFFFAOYSA-N
- SMILES： O=C(CC1C=C(F)C(Br)=CC=1)O

Computed Properties

Exact Mass: 231.954
Monoisotopic Mass: 231.954
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 2.2

Experimental Properties

Density: 1.697±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 111-113°C
Boiling Point: 317.9°C at 760 mmHg
Flash Point: 146°C
Refractive Index: 1.57
Solubility: Very slightly soluble (0.79 g/l) (25 º C),

2-(4-bromo-3-fluorophenyl)acetic acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

2-(4-bromo-3-fluorophenyl)acetic acid Pricemore >>

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2-(4-bromo-3-fluorophenyl)acetic acid Production Method

Production Method 1

499983-13-0

942282-40-8

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 16 h, 100 °C

Reference

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Production Method 2

499983-13-0

942282-40-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Water ; 15 h, reflux

Reference

: Preparation of N-heterocyclylcarbamates as lysophosphatidic acid (LPA) receptor antagonists

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Production Method 3

499983-13-0

942282-40-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; overnight, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; basified
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Preparation of oxabispidines for the treatment of cardiac arrhythmias

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Production Method 4

499983-13-0

942282-40-8

Reaction Conditions

1.1 Reagents: Acetic acid , Sulfuric acid Solvents: Water ; 2 h, 105 °C

Reference

: Preparation of oxazole derivatives as hormone receptor modulators for treating metabolic conditions and disorders

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Production Method 5

499983-13-0

942282-40-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; overnight, 80 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Preparation of substituted benzazinones as antibacterial compounds

, World Intellectual Property Organization, , ,

Production Method 6

153556-42-4

18107-18-1

942282-40-8

Reaction Conditions

1.1 Reagents: Oxalyl chloride Solvents: Chloroform , Dimethylformamide ; cooled; 3 h, rt
1.2 Solvents: Diethyl ether , Acetonitrile , Tetrahydrofuran ; 0 °C; 2 h, rt
1.3 Reagents: Silver acetate Solvents: 1,4-Dioxane , Water ; 2 h, 100 °C
1.4 Reagents: Sodium bicarbonate Solvents: Water ; 1 h, rt

Reference

: Preparation of 1,2,4-triazolone derivative as V1b receptor antagonist

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Production Method 7

153556-42-4

18107-18-1

942282-40-8

Reaction Conditions

1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Chloroform ; cooled; 3 h, rt
1.2 Solvents: Diethyl ether , Acetonitrile , Tetrahydrofuran ; 2 h, rt
1.3 Reagents: Silver acetate Solvents: 1,4-Dioxane , Water ; 2 h, 100 °C

Reference

: Preparation of 1,2,4-triazol-3-one derivatives as arginine vasopressin 1b (V1b) receptor antagonists

, World Intellectual Property Organization, , ,